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Executive Summary

Almokalant is a potent and selective blocker of the rapid component of the delayed rectifier
potassium current (IKr), classifying it as a Class Il antiarrhythmic agent. Its primary
electrophysiological effect is the prolongation of the cardiac action potential duration (APD),
which in turn lengthens the effective refractory period (ERP) and the QT interval on the
electrocardiogram. This guide provides a comprehensive overview of the mechanism of action
of Almokalant on ventricular repolarization, supported by quantitative data from various
experimental models. Detailed experimental protocols for key assays are provided, along with
visual representations of the underlying mechanisms and workflows to facilitate a deeper
understanding for research and drug development professionals.

Mechanism of Action

Almokalant exerts its effect on ventricular repolarization by directly interacting with and
blocking the pore of the hERG (human Ether-a-go-go-Related Gene) potassium channel, which
is responsible for the IKr current.[1] This current is a critical component in phase 3 of the
cardiac action potential, contributing significantly to the repolarization of ventricular myocytes.
[2] By inhibiting IKr, Almokalant delays the efflux of potassium ions from the cell, thereby
prolonging the duration of the action potential.[1] This effect is more pronounced at slower
heart rates, a characteristic known as reverse use-dependence. The prolongation of the APD
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leads to an increase in the ERP, making the myocardial tissue less susceptible to re-entrant
arrhythmias.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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